Cas no 941934-94-7 (N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(oxolan-2-yl)methylethanediamide)

• Product Name: N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(oxolan-2-yl)methylethanediamide
• CAS No: 941934-94-7
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• CID: 5501816
• Update Time: 2025-11-01

N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(oxolan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-N-(oxolan-2-ylmethyl)oxamide
• N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(oxolan-2-yl)methylethanediamide

• Inchi： 1S/C18H23N3O4/c1-12-6-7-13(10-15(12)21-8-2-5-16(21)22)20-18(24)17(23)19-11-14-4-3-9-25-14/h6-7,10,14H,2-5,8-9,11H2,1H3,(H,19,23)(H,20,24)
• InChI Key： ZGRADQZWGROABU-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)C(NC1=CC=C(C)C(N2CCCC2=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(oxolan-2-yl)methylethanediamide

N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(oxolan-2-yl)methylethanediamide (CAS No. 941934-94-7): An Overview of a Promising Compound in Medicinal Chemistry

N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(oxolan-2-yl)methylethanediamide (CAS No. 941934-94-7) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a derivative of pyrrolidine and oxolane, two important heterocyclic structures known for their biological activities. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential applications of this compound.

The chemical structure of N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(oxolan-2-yl)methylethanediamide is characterized by a central ethanediamide backbone flanked by two distinct functional groups: a substituted phenyl ring and an oxolane moiety. The phenyl ring is decorated with a methyl group at the 4-position and a 2-oxopyrrolidine moiety at the 3-position. The oxolane moiety is attached to the nitrogen atom of the ethanediamide backbone through a methylene bridge. This unique combination of functional groups imparts the compound with a high degree of structural complexity and potential for diverse biological interactions.

The synthesis of N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(oxolan-2-yl)methylethanediamide typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the coupling of an appropriately substituted phenylamine with an oxolane derivative, followed by the formation of the ethanediamide backbone through condensation reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

In terms of biological properties, N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(oxolan-2-yl)methylethanediamide has shown promising activity in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory disorders.

Recent research has also explored the pharmacokinetic and pharmacodynamic profiles of N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(oxolan-2-yl)methylethanediamide. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound has been found to have favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life, which are essential for its potential use as a therapeutic agent.

The safety profile of N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(oxolan-2-yl)methylethanediamide is another critical aspect that has been extensively investigated. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N'-4-methyl-3-(2-oxopyrrolidin-1-y l)phenyl-N-(oxolan - 2 - yl )methylethanediamide (CAS No. 941934 - 94 - 7) represents a promising compound in medicinal chemistry with potential applications in various therapeutic areas. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic benefits, this compound holds significant promise for advancing the field of drug discovery and development.